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Compound of Interest

Compound Name: Direct Yellow 127

Cat. No.: B1175054 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the staining of paper fibers using C.I.

Direct Yellow 127 (CAS No. 12222-68-3). This direct dye is primarily utilized in the paper

manufacturing industry for coloration and can be adapted for laboratory use to visualize and

analyze cellulosic fiber morphology and structure.[1]

Introduction
Direct Yellow 127 is a water-soluble anionic dye belonging to the single azo class of dyes.[1]

Its affinity for cellulosic materials makes it a suitable staining agent for paper fibers. The

staining mechanism relies on the adsorption and diffusion of the dye molecules into the

amorphous regions of the cellulose fibers. This interaction is facilitated by the presence of

electrolytes and results in the formation of hydrogen bonds and van der Waals forces between

the dye and the cellulose.

Product Information
A summary of the key properties of Direct Yellow 127 is provided in the table below.
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Property Value Reference

C.I. Name Direct Yellow 127 [1]

CAS Number 12222-68-3 [1]

Molecular Formula C₁₈H₁₄N₅NaO₄S₂ [1]

Molecular Weight 451.45 g/mol [1]

Appearance Yellow Powder

Solubility Soluble in water

Experimental Protocols
The following protocols are provided as a general guideline and may require optimization

based on the specific type of paper fibers and the desired staining intensity.

Materials and Reagents
Direct Yellow 127 dye powder

Distilled or deionized water

Sodium chloride (NaCl) or Sodium sulfate (Na₂SO₄)

Beakers or other suitable staining vessels

Glass slides and coverslips

Microscope

Heating plate or water bath (optional)

Personal Protective Equipment (PPE): safety goggles, gloves, lab coat

Staining Solution Preparation
A stock solution of Direct Yellow 127 is prepared, which can be further diluted to achieve the

desired working concentration.
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Parameter Recommended Range Notes

Dye Concentration (Stock) 0.1% - 1.0% (w/v)

Dissolve the appropriate

amount of dye powder in

distilled water.

Working Concentration 0.01% - 0.1% (w/v)
Dilute the stock solution as

needed.

Electrolyte Concentration
1.0% - 5.0% (w/v) NaCl or

Na₂SO₄

Added to the working solution

to enhance dye uptake.[2]

Procedure:

Weigh the desired amount of Direct Yellow 127 powder.

In a beaker, dissolve the dye powder in a small amount of distilled water to form a paste.

Gradually add the remaining volume of distilled water while stirring until the dye is completely

dissolved.

For the working solution, add the required amount of electrolyte (NaCl or Na₂SO₄) and stir

until dissolved.

Fiber Staining Protocol
This protocol describes the immersion staining of loose paper fibers.

Parameter Recommended Range Notes

Staining Time 15 - 60 minutes
Longer times may be required

for denser fiber networks.

Temperature Room Temperature to 60°C

Heating can increase the rate

of dye uptake but should be

used with caution to avoid fiber

degradation.

pH Neutral (6.0 - 8.0)
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Procedure:

Disperse a small sample of the paper fibers in the prepared working staining solution in a

beaker.

Allow the fibers to incubate in the staining solution for the desired amount of time.

Occasional gentle agitation can improve staining uniformity.

After incubation, carefully remove the fibers from the staining solution.

Rinse the stained fibers with distilled water to remove excess, unbound dye.

Mount a small sample of the stained fibers on a glass slide with a drop of water and place a

coverslip over the sample.

Observe the stained fibers under a microscope.

Visualization of Staining Mechanism and Workflow
The following diagrams illustrate the theoretical mechanism of Direct Yellow 127 binding to

cellulose fibers and the general experimental workflow.

Caption: Interaction of Direct Yellow 127 with a cellulose fiber.

Caption: General workflow for staining paper fibers.

Safety Precautions
Always wear appropriate personal protective equipment (PPE), including safety glasses,

gloves, and a lab coat, when handling dyes and chemicals.

Consult the Safety Data Sheet (SDS) for Direct Yellow 127 before use for detailed safety

information.

Handle dye powders in a well-ventilated area or a fume hood to avoid inhalation.

Dispose of all chemical waste according to institutional and local regulations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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